Lagociclovir

• CAS No.: 92562-88-4
• Product Name: Lagociclovir
• Molecular Formula: C10H12FN5O3
• Molecular Weight: 269.23 g/mol
• IUPAC Name: 2-amino-9-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• Standard InChI: InChI=1S/C10H12FN5O3/c11-4-1-6(19-5(4)2-17)16-3-13-7-8(16)14-10(12)15-9(7)18/h3-6,17H,1-2H2,(H3,12,14,15,18)/t4-,5+,6+/m0/s1
• Standard InChIKey: RTJUXLYUUDBAJN-KVQBGUIXSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2NC(=NC3=O)N)CO)F
• SMILES: C1C(C(OC1N2C=NC3=C2NC(=NC3=O)N)CO)F
• Canonical SMILES: C1C(C(OC1N2C=NC3=C2NC(=NC3=O)N)CO)F
• Appearance: Solid powder
• Description: Lagociclovir, also known as MIV-210, is a high oral bioavailability antiviral agent with potent activity against hepatitis B virus (HBV). MIV-210 may be a highly valuable candidate for further testing as an agent against chronic hepatitis B.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MIV-210; MIV 210; MIV210; 3'-FddG; Fddguo; Lagociclovir.
• Reference: 1: Michalak TI, Zhang H, Churchill ND, Larsson T, Johansson NG, Oberg B. Profound; 2: De Clercq E. Emerging anti-HIV drugs. Expert Opin Emerg Drugs. 2005
• PubChem Compound: 72183
• Last Modified: Nov 14 2021